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Compound of Interest

Compound Name: 3-Chloro-5-ethylbenzoic acid
Cat. No.: B13626869
Get Quote

Technical Monograph: 3-Chloro-5-ethylbenzoic
Acid

Optimizing Lipophilic Scaffolds in Drug Discovery
Executive Summary

3-Chloro-5-ethylbenzoic acid (CAS: 1261594-73-3) is a meta-disubstituted benzoic acid
derivative utilized primarily as a fragment in drug discovery. Its structural significance lies in the
3,5-substitution pattern, which allows researchers to probe hydrophobic pockets in enzyme
active sites while maintaining a rigid aromatic core. The combination of a halogen (chlorine)
and a short alkyl chain (ethyl) provides a unique balance of electronic modulation and steric

bulk, making it a valuable bioisostere for more common 3,5-dichlorobenzoic acid or 3,5-
dimethylbenzoic acid moieties.

Chemical Identity & Identifiers

Precise identification is critical as positional isomers (e.g., 2-chloro-5-ethyl or 3-chloro-4-ethyl)
possess drastically different reactivities and biological profiles.
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Identifier Value

CAS Number 1261594-73-3

IUPAC Name 3-Chloro-5-ethylbenzoic acid

PubChem CID 69946071

Molecular Formula CoHoCIO2

Molecular Weight 184.62 g/mol

SMILES CCC1=CC(=CC(=C1)CNHC(=0)O

InChl Key MFUNAASCQALZQV-UHFFFAOYSA-N
MDL Number MFCD18410967

Structural Analysis & Physicochemical Properties

The compound features a meta-meta relationship between the substituents. This geometry is
thermodynamically stable and prevents the steric clash often seen in ortho-substituted analogs,
preserving the planarity of the carboxyl group for hydrogen bonding.

Key Physicochemical Parameters
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Value Significance in Drug
Property . . .
(Experimental/Predicted) Design
Indicates moderate
) lipophilicity; suitable for CNS

LogP (Octanol/Water) ~2.9 (Predicted) ) ]

penetration or hydrophobic

pocket binding.

Slightly more acidic than

benzoic acid (4.20) due to the
pKa (Acid) ~3.8 (Predicted) inductive electron-withdrawing

effect of the meta-chlorine

atom.

Critical for receptor interaction
H-Bond Donors 1 (COOH) ) ]

(e.g., salt bridge formation).

Interaction with backbone
H-Bond Acceptors 2 (COOH) ] ] )

amides in proteins.

Low flexibility reduces entropic
Rotatable Bonds 2 (Ethyl group, Carboxyl)

penalty upon binding.

Synthetic Pathways

For research-scale acquisition (grams to kilograms), two primary methodologies are employed.
The choice depends on the availability of precursors and the required purity profile.

Method A: Palladium-Catalyzed Cross-Coupling (Suzuki-
Miyaura)

This is the preferred route for medicinal chemistry applications due to its high regioselectivity,
avoiding the formation of inseparable isomers.

e Precursor: 3-Bromo-5-chlorobenzoic acid (commercially available).
e Reagents: Ethylboronic acid, Pd(dppf)Clz, K2COs.

e Solvent System: 1,4-Dioxane / Water (4:1).
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o Mechanism: The oxidative addition of the Pd catalyst occurs preferentially at the C-Br bond
(weaker than C-Cl), allowing selective installation of the ethyl group while retaining the

chlorine atom.

Method B: The Sandmeyer Sequence (Industrial)

Used for bulk manufacturing where cost is a driver over step-count.

 Nitration: Nitration of 3-ethylbenzoic acid (Note: This yields a mixture of isomers; purification

is required).
e Reduction: Hydrogenation (Hz/Pd-C) to 3-amino-5-ethylbenzoic acid.

o Sandmeyer Reaction: Diazotization (NaNO2/HCI) followed by substitution with CuCl.

Visualizing the Synthetic Logic

The following diagram illustrates the decision matrix for synthesis, highlighting the selectivity of
the Suzuki route.

Route B: Sandmeyer

s Ge, M) 3-Ethylbenzoic acid

Target: 3-Chloro-5-ethylbenzoic acid

Click to download full resolution via product page

Figure 1: Synthetic workflow comparison. Route A is recommended for laboratory synthesis to

ensure isomeric purity.

Applications in Drug Discovery

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13626869/docs?utm_src=pdf-body-img#3-chloro-5-ethylbenzoic-acid-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13626869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The 3-chloro-5-ethylphenyl moiety is often employed as a "privileged structure” in Fragment-
Based Drug Discovery (FBDD).

Metabolic Stability Enhancement

o Chlorine Blockade: The chlorine atom at the C3 position blocks metabolic oxidation
(hydroxylation) that might otherwise occur on the ring.

o Ethyl Sterics: The ethyl group provides enough steric bulk to hinder approach by CYP450
enzymes without being as lipophilic as a tert-butyl group.

Scaffold Hopping & Bioisosterism

Researchers use this scaffold to replace:
» 3,5-Dichlorobenzoic acid: To increase solubility (slightly) and introduce asymmetry.
» 3-Methyl-5-chlorobenzoic acid: To probe the depth of a hydrophobic pocket (Ethyl > Methyl).

Safety & Handling Protocols

While specific toxicological data for this isomer is limited, it should be handled according to
protocols for halogenated benzoic acids.

» GHS Classification:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
e Handling: Use in a fume hood. Avoid dust formation.

» Storage: Store at 2-8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent
slow oxidation or hydrolysis over long periods.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 69946071, 3-chloro-5-ethylbenzoic acid. Retrieved from [Link]

e Miyaura, N., & Suzuki, A. (1995).Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Foundational reference
for the recommended synthetic Route A).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Chloro-5-methylbenzoic acid | C8BH7CIO2 | CID 13632632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 3-Chloro-4-ethylbenzoic acid | C9H9CIO2 | CID 12465044 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [3-Chloro-5-ethylbenzoic acid CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13626869/docs#3-chloro-5-ethylbenzoic-acid-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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